Cas no 194351-52-5 (N-2-Cyanoethyl-Val-Leu-anilide)

• Product Name: N-2-Cyanoethyl-Val-Leu-anilide
• CAS No: 194351-52-5
• MF: C₂₀H₃₀N₄O₂
• MW: 358.477804660797
• MDL: MFCD00237063
• CID: 116589
• PubChem ID: 7019724
• Update Time: 2025-04-18

N-2-Cyanoethyl-Val-Leu-anilide Chemical and Physical Properties

Names and Identifiers

• L-Leucinamide,N-(2-cyanoethyl)-L-valyl-N-phenyl- (9CI)
• N-2-CYANOETHYL-VAL-LEU-ANILIDE
• HY-P4758
• (S)-2-((S)-2-((2-Cyanoethyl)amino)-3-methylbutanamido)-4-methyl-N-phenylpentanamide
• DTXSID701231990
• L-Leucinamide, N-(2-cyanoethyl)-L-valyl-N-phenyl-
• CS-0656267
• 194351-52-5
• MFCD00237063
• (2S)-2-[[(2S)-2-(2-cyanoethylamino)-3-methylbutanoyl]amino]-4-methyl-N-phenylpentanamide
• N-2-Cyanoethyl-Val-Leu-anilide

• MDL： MFCD00237063
• Inchi： 1S/C20H30N4O2/c1-14(2)13-17(19(25)23-16-9-6-5-7-10-16)24-20(26)18(15(3)4)22-12-8-11-21/h5-7,9-10,14-15,17-18,22H,8,12-13H2,1-4H3,(H,23,25)(H,24,26)/t17-,18-/m0/s1
• InChI Key： BSPUMGRSOHBPMB-ROUUACIJSA-N
• SMILES： O=C([C@H](C(C)C)NCCC#N)N[C@H](C(NC1C=CC=CC=1)=O)CC(C)C

Computed Properties

• Exact Mass: 358.23700
• Monoisotopic Mass: 358.23687621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145 ºC
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 94.02000
• LogP: 3.53868